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Compound of Interest

Compound Name: Miconazole-d5

Cat. No.: B3025806

Audience: Researchers, scientists, and drug development professionals.

This guide provides comprehensive safety and handling information for Miconazole-d5, a
deuterated analog of the antifungal agent Miconazole. For the purpose of this guide, the safety
and handling precautions for Miconazole are considered applicable to Miconazole-d5, as
specific comprehensive safety data for the deuterated compound is limited. Miconazole-d5 is
primarily intended for use as an internal standard in analytical applications, such as for the
guantification of miconazole by GC- or LC-MS.[1][2]

Chemical and Physical Properties

Miconazole-d5 is a solid, crystalline powder that is white to off-white in color.[3] It is soluble in
acetonitrile, DMSO, and methanol.[1]
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Property Data Reference
Chemical Formula C18H9CI4D5N20 [1]
Formula Weight 421.2 [1]
CAS Number 1216653-50-7 [1]
White to off-white
Appearance solid/powdered solid/crystalline  [3]
powder
_ _ 170°C (338°F) (for
Melting Point ) [3]
Miconazole)
) >99% deuterated forms (d1-
Purity [1]
ds5)
N Soluble in Acetonitrile, DMSO,
Solubility [1]
and Methanol
. Stable for at least 4 years
Stability [1]

when stored at -20°C

Hazard Identification and Toxicology

Miconazole is classified as harmful if swallowed.[4][5] It may cause an allergic skin reaction.

Toxicological Data (for Miconazole):

Test Species Route Value Reference
LD50 Rat Oral 500 mg/kg [3]
LD50 Rat Oral 550 mg/kg [6]
LD50 Mouse Oral 519 mg/kg [4116]
Potential Health Effects:
e Inhalation: May cause respiratory tract irritation.[6]
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o Skin Contact: May cause skin irritation and may lead to an allergic skin reaction.[6]

o Eye Contact: May cause eye irritation.[7]

 Ingestion: Harmful if swallowed.[4][5] May cause gastrointestinal irritation with symptoms like

nausea, vomiting, and diarrhea.[6]

First Aid Measures

Exposure Route

First Aid Protocol

Reference

Inhalation

Remove to fresh air. If
breathing is difficult, give
oxygen. If not breathing, give
artificial respiration. Seek
medical attention if symptoms

persist.

[3](8]

Skin Contact

Wash off immediately with
plenty of soap and water for at
least 15 minutes. Remove
contaminated clothing. If skin
irritation or a rash occurs, seek

medical attention.

[3](8]

Eye Contact

Rinse immediately with plenty

of water, also under the

eyelids, for at least 15 minutes.

Remove contact lenses, if
present and easy to do.
Continue rinsing. Get medical

attention if irritation persists.

[3](8]

Ingestion

Do NOT induce vomiting.
Rinse mouth with water. Never
give anything by mouth to an
unconscious person. Call a
physician or poison control

center immediately.

[3]4]
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Handling and Storage

Handling:

Avoid contact with skin, eyes, and clothing.[8]

Do not breathe dust.[3]

Wash hands thoroughly after handling.[4][8]

Use only in a well-ventilated area or with local exhaust ventilation.[3]

Do not eat, drink, or smoke when using this product.[4][8]

Storage:

o Store at -20°C for long-term stability.[1]

o Keep the container tightly closed in a dry, cool, and well-ventilated place.[3][8]

e Protect from moisture.[9]

| : . PPE)

Protection Type Specifications Reference

] Wear chemical safety goggles
Eye/Face Protection [3][8]
or glasses.

) ] Wear a lab coat and
Skin Protection . _ [3][8]
appropriate protective gloves.

Use a dust respirator if
Respiratory Protection ventilation is inadequate or if [31[8]

dust is generated.

Accidental Release Measures

o Small Spills: Use appropriate tools to put the spilled solid in a convenient waste disposal
container. Clean the contaminated surface with water and dispose of according to local and
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regional authority requirements.[3]

o Large Spills: Use a shovel to put the material into a convenient waste disposal container.
Finish cleaning by spreading water on the contaminated surface and allowing it to evacuate
through the sanitary system, if permissible.[3]

o General Precautions: Ensure adequate ventilation. Avoid dust formation. Keep people away
from and upwind of the spill.[6] Do not let the product enter drains.

Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, carbon dioxide (CO2), dry chemical, or
alcohol-resistant foam.[3][8]

e Unsuitable Extinguishing Media: Do not use a water jet.[3]

» Specific Hazards: As with most organic solids, fire is possible at elevated temperatures. Fine
dust dispersed in air in sufficient concentrations and in the presence of an ignition source is a
potential dust explosion hazard.[3]

e Hazardous Combustion Products: Carbon oxides (CO, CO2), nitrogen oxides (NO, NO2),
and halogenated compounds.[3]

Experimental Protocols & Workflows

While specific experimental protocols for the safety assessment of Miconazole-d5 are not
publicly available, the handling and use of this compound in a research setting should follow a
stringent workflow to minimize exposure and ensure safety.

Logical Workflow for Safe Handling of Miconazole-d5

The following diagram illustrates a standard workflow for handling Miconazole-d5 in a
laboratory setting, from receipt to disposal.
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Safe Handling Workflow for Miconazole-d5

Receiving and Storage

Receive Shipment

Inspect for Damage

Store at -20°C

Experimentv Preparation

Don Appropriate PPE

Weigh in Ventilated Enclosure

Dissolve in Suitable Solvent

Experimventation

Perform Experiment (e.g., LC-MS)

Cleanup and Disposal

Decontaminate Work Area

Dispose of Waste per Regulations

Remove and Dispose of PPE

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of Miconazole-d5.
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First Aid Response Signaling Pathway

This diagram outlines the decision-making process and actions to be taken in the event of an
exposure to Miconazole-d5.

First Aid Response for Miconazole-d5 Exposure

Exposure Occurs

Identify Exposure Route

Oral

Dermal

Skin Contact

Inhalation Eye Contact

Move to Fresh Air (Wash with Soap and WateD (Rinse with Water for 15 min) (Rinse Mouth, Do Not Induce Vomiting)

Seek Medical Attention if Symptoms Persist

A

Click to download full resolution via product page

Caption: First aid decision pathway for Miconazole-d5 exposure.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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miconazole-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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